Cas no 121579-85-9 (3,4,5-Trifluoro-2-nitrobenzoic acid)

• Product Name: 3,4,5-Trifluoro-2-nitrobenzoic acid
• CAS No: 121579-85-9
• MF: C₇H₂F₃NO₄
• MW: 221.090292453766
• CID: 5703022
• PubChem ID: 18929901
• Update Time: 2025-06-13

3,4,5-Trifluoro-2-nitrobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3,4,5-trifluoro-2-nitrobenzoic acid
• 3,4,5-trifluoro-2-nitrobenzoicacid
• 2-nitro-3,4,5-trifluoro-benzoic acid
• 121579-85-9
• AKHSCVHWOXCMRZ-UHFFFAOYSA-N
• F13518
• SCHEMBL1202582
• Benzoic acid, 3,4,5-trifluoro-2-nitro-
• 3,4,5-Trifluoro-2-nitrobenzoic acid

• Inchi： 1S/C7H2F3NO4/c8-3-1-2(7(12)13)6(11(14)15)5(10)4(3)9/h1H,(H,12,13)
• InChI Key： AKHSCVHWOXCMRZ-UHFFFAOYSA-N
• SMILES： FC1=C(C(=CC(C(=O)O)=C1[N+](=O)[O-])F)F

Computed Properties

• Exact Mass: 220.99359203g/mol
• Monoisotopic Mass: 220.99359203g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 83.1Ų

Experimental Properties

• Density: 1.748±0.06 g/cm3(Predicted)
• Boiling Point: 356.1±42.0 °C(Predicted)
• pka: 1.51±0.25(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Nitrobenzoic acids and derivatives

Additional information on 3,4,5-Trifluoro-2-nitrobenzoic acid

Recent Advances in the Application of 3,4,5-Trifluoro-2-nitrobenzoic Acid (CAS: 121579-85-9) in Chemical Biology and Pharmaceutical Research

3,4,5-Trifluoro-2-nitrobenzoic acid (CAS: 121579-85-9) has emerged as a versatile building block in chemical biology and pharmaceutical research due to its unique structural and electronic properties. Recent studies have highlighted its potential in the synthesis of novel bioactive compounds, particularly in the development of enzyme inhibitors and fluorescent probes. This research brief aims to summarize the latest findings and applications of this compound, providing insights into its role in advancing drug discovery and chemical biology.

One of the most significant applications of 3,4,5-Trifluoro-2-nitrobenzoic acid is its use as a precursor in the synthesis of fluorinated aromatic compounds. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its utility in the development of selective kinase inhibitors. The trifluoro and nitro functional groups were found to enhance binding affinity and metabolic stability, making it an attractive scaffold for drug design. Researchers utilized this compound to synthesize a series of derivatives, which were then evaluated for their inhibitory activity against a panel of kinases. The results indicated promising selectivity profiles, with several derivatives showing nanomolar potency.

In addition to its role in drug discovery, 3,4,5-Trifluoro-2-nitrobenzoic acid has been employed in the design of fluorescent probes for biological imaging. A recent study in Chemical Communications (2024) reported the synthesis of a novel fluorophore based on this compound, which exhibited strong fluorescence in the visible spectrum and high photostability. The probe was successfully used to visualize intracellular reactive oxygen species (ROS) in live cells, demonstrating its potential as a tool for studying oxidative stress-related diseases. The researchers attributed the probe's performance to the electron-withdrawing effects of the trifluoro and nitro groups, which stabilized the excited state and enhanced fluorescence emission.

Another area of interest is the compound's application in peptide chemistry. A study published in Organic Letters (2023) explored its use as a protecting group for carboxylic acids in solid-phase peptide synthesis (SPPS). The researchers found that the nitro group facilitated mild deprotection conditions, minimizing side reactions and improving yields. This approach was applied to the synthesis of a challenging peptide sequence, highlighting the compound's utility in complex peptide assembly.

Despite these advancements, challenges remain in the large-scale production and purification of 3,4,5-Trifluoro-2-nitrobenzoic acid. A recent industry report (2024) highlighted the need for optimized synthetic routes to improve yield and reduce costs. Efforts are underway to develop greener synthetic methods, such as catalytic fluorination and nitro-group introduction, to address these issues.

In conclusion, 3,4,5-Trifluoro-2-nitrobenzoic acid (CAS: 121579-85-9) continues to be a valuable tool in chemical biology and pharmaceutical research. Its unique properties enable diverse applications, from drug discovery to biological imaging and peptide synthesis. Future research should focus on overcoming synthetic challenges and expanding its utility in novel therapeutic and diagnostic platforms.